Cas no 502465-81-8 (Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester)

• Product Name: Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
• CAS No: 502465-81-8
• MF: C₁₄H₁₀BrClO₂
• MW: 325.585002422333
• CID: 365500
• PubChem ID: 71366718
• Update Time: 2025-04-19

Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
• benzyl 5-bromo-2-chlorobenzoate
• 502465-81-8
• DTXSID00790070

• Inchi： 1S/C14H10BrClO2/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： YGLHFYCZWMIBKW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 323.9553
• Monoisotopic Mass: 323.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3